Cas no 2172049-58-8 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid structure
2172049-58-8 structure
Product Name:4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid
CAS No:2172049-58-8
MF:C22H17N5O5
MW:431.400884389877
CID:6517038
PubChem ID:165558001
Update Time:2024-01-09

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid
    • EN300-1550488
    • 2172049-58-8
    • 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}but-2-ynoic acid
    • Inchi: 1S/C22H17N5O5/c28-18(29)10-5-11-23-20(30)19-24-21(27-26-19)25-22(31)32-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,11-12H2,(H,23,30)(H,28,29)(H2,24,25,26,27,31)
    • InChI Key: KAPAPMFRADOOJD-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NNC(C(NCC#CC(=O)O)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 431.12296866g/mol
  • Monoisotopic Mass: 431.12296866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 146Ų

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid Pricemore >>

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4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}but-2-ynoic acid Related Literature

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